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Compound of Interest

Compound Name: Cfmmc

Cat. No.: B606618

Disclaimer: The term "Cfmmc" does not correspond to a recognized chemical substance in
publicly available scientific literature or chemical databases. The following guide is a structured
template demonstrating the required format for a toxicological profile. To illustrate this format
with real data, the well-characterized substance Carboxymethyl cellulose, sodium salt (CMC)
will be used as a substitute. The data presented pertains exclusively to CMC.

Introduction

Carboxymethyl cellulose, sodium salt (CAS No. 9004-32-4), commonly known as CMC, is a
cellulose ether derivative with carboxymethyl groups bound to some of the hydroxyl groups of
the glucopyranose monomers that make up the cellulose backbone. It is widely used as a
viscosity modifier, thickener, and stabilizer in food, pharmaceuticals, and industrial applications.
Given its widespread use, understanding its toxicological profile is essential for risk
assessment. This document provides a comprehensive overview of the available toxicological
data for CMC.

Quantitative Toxicological Data

The following tables summarize the key quantitative data regarding the toxicity of
Carboxymethyl cellulose.

Table 1: Acute Toxicity Data
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Route of

Species o . LD50 Value Reference
Administration

Rat Oral 27,000 mg/kg [1]

Mouse Oral 27,000 mg/kg [1]

| Rabbit | Dermal | > 2,000 mg/kg |[1] |

Table 2: Other Toxicological Endpoints

Endpoint Result Species Reference
Skin o .

. L Non-irritating Rabbit [2]
Corrosionl/irritation
Eye Damage/Irritation Non-irritating Rabbit [2]
Skin Sensitization Not a sensitizer Guinea pig [2]
Mutagenicity Not mutagenic N/A [1]

) o Not classified as a

Carcinogenicity N/A [2]

carcinogen

| Reproductive Toxicity | No adverse effects observed | N/A |[1] |

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies.
The protocols for key experiments are outlined below.

Acute Oral Toxicity (LD50) Study

This study is typically performed according to OECD Guideline 401.

o Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Animals are
fasted prior to dosing.
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Dose Administration: The test substance (CMC) is administered in a single dose by gavage.
A range of dose levels is used to determine the lethal dose.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

Data Analysis: The LD50 is calculated using a standard statistical method.

Skin Irritation Study

This protocol is based on OECD Guideline 404.

Test Animals: Healthy, young adult albino rabbits are used.

Test Substance Application: A small amount (e.g., 0.5 g) of CMC is applied to a shaved patch
of skin on the back of each animal and covered with a gauze patch.

Exposure and Observation: The patch is removed after a 4-hour exposure period. The skin is
then evaluated for signs of erythema (redness) and edema (swelling) at specified intervals
(e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of skin reactions is scored according to a standardized grading system.

Mechanisms and Pathways

Based on the available data, Carboxymethyl cellulose is considered to have a very low level of

toxicity and is not known to significantly interact with major signaling pathways in a harmful

manner. Its large molecular weight prevents significant absorption from the gastrointestinal

tract. Therefore, complex signaling pathway diagrams related to toxicity are not applicable.

Instead, a logical workflow for assessing the toxicological risk of an ingested substance like

CMC is presented.
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Caption: Logical workflow for the toxicological assessment of ingested CMC.

Conclusion

Carboxymethyl cellulose, sodium salt, exhibits a very low toxicological profile. It is not acutely
toxic, not irritating to the skin or eyes, not a skin sensitizer, and shows no evidence of
mutagenic, carcinogenic, or reproductive effects in the available studies. Its lack of systemic
toxicity is primarily due to its poor absorption from the gastrointestinal tract. Based on this
profile, CMC is considered safe for its intended uses in various consumer and industrial
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide on the Toxicological Profile of
[Cfmmc]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606618#exploring-the-toxicological-profile-of-cfmmc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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